Cas no 869068-62-2 (4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 869068-62-2
• MF: C₁₀H₉FN₄OS
• MW: 252.268063306808
• CID: 6195133
• PubChem ID: 7196835
• Update Time: 2025-07-22

4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• AKOS002350915
• 4-amino-3-((4-fluorobenzyl)thio)-1,2,4-triazin-5(4H)-one
• F1847-0199
• 4-amino-3-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazin-5-one
• 4-amino-3-{[(4-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 869068-62-2
• AB00676439-01

• Inchi： 1S/C10H9FN4OS/c11-8-3-1-7(2-4-8)6-17-10-14-13-5-9(16)15(10)12/h1-5H,6,12H2
• InChI Key： AMCDLNJGIHCVOC-UHFFFAOYSA-N
• SMILES： S(C1=NN=CC(N1N)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 252.04811026g/mol
• Monoisotopic Mass: 252.04811026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Additional information on 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 869068-62-2)

4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 869068-62-2, belongs to the triazine class of molecules, which are known for their versatility in medicinal chemistry. The presence of both amino and sulfanyl functional groups, coupled with a fluorophenylmethyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one incorporates several key features that contribute to its potential biological activity. The triazine core provides a rigid scaffold that can interact with biological targets in a predictable manner, while the fluorine atom enhances lipophilicity and metabolic stability. Additionally, the sulfanyl group introduces a polar interaction surface that may facilitate binding to specific enzymes or receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one has been studied for its potential as an intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it a valuable building block for designing compounds with improved pharmacokinetic profiles and target specificity. Researchers have explored its reactivity in various synthetic transformations, including nucleophilic substitution and condensation reactions, which highlight its utility in constructing more complex structures.

One of the most compelling aspects of 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is its potential application in addressing unmet medical needs. The combination of fluorine and sulfanyl groups suggests that this compound may exhibit dual functionality, allowing it to modulate multiple biological pathways simultaneously. This characteristic is particularly attractive in the context of multifaceted diseases where targeting several pathways could lead to more effective treatment strategies.

Recent studies have demonstrated the compound's ability to interact with enzymes involved in inflammation and oxidative stress pathways. For instance, preliminary investigations have shown that derivatives of 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one may inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. Such findings are particularly relevant given the widespread use of COX inhibitors in managing chronic inflammatory conditions.

The fluorine atom in the fluorophenylmethylsulfanyl group is a critical feature that enhances the compound's pharmacological profile. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to improve binding affinity and metabolic stability. In 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one, the fluorine atom is positioned such that it can engage in favorable interactions with biological targets while maintaining sufficient lipophilicity for efficient absorption and distribution within the body.

Another area of interest is the potential of 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one as a scaffold for developing antiviral agents. The triazine core can be modified to introduce additional functional groups that mimic natural substrates or inhibitors of viral enzymes. Preliminary computational studies have suggested that certain derivatives may disrupt viral replication by inhibiting key enzymes such as proteases or polymerases. These findings underscore the compound's potential as a starting point for antiviral drug development.

The synthesis of 4-amino-3-{(4-fluorophenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one presents both challenges and opportunities for medicinal chemists. The presence of multiple reactive sites requires careful consideration during synthetic planning to ensure high yields and purity. However， recent advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved access to molecules like this one.

In conclusion, 869068-62 plays a pivotal role in modern pharmaceutical research due to its versatile structure and promising biological activities。 The combination of an amino group、a sulfanyl group、and a fluorophenylmethyl substituent makes this compound a valuable tool for drug discovery。 As research continues，it is likely that new applications and derivatives will be uncovered，further solidifying its importance in medicinal chemistry。